N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea

• IUPAC Name: 1-(1,1,1,3,3,3-hexafluoropropan-2-yl)-3-(3-imidazol-1-ylpropyl)urea
• InChI: InChI=1S/C10H12F6N4O/c11-9(12,13)7(10(14,15)16)19-8(21)18-2-1-4-20-5-3-17-6-20/h3,5-7H,1-2,4H2,(H2,18,19,21)
• InChI Key: XFPBTRXRMAUCAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCCNC(=O)NC(C(F)(F)F)C(F)(F)F
• Molecular Formula: C10H12F6N4O
• Molecular Weight: 318.22 g/mol

Description

N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea, also known as TFMB-NPUE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea is not fully understood, but it is believed to involve the inhibition of key enzymes and metabolic pathways in fungal and insect cells. N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to disrupt the cell membrane and cell wall of fungi, leading to cell death. In insects, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to interfere with the nervous system, leading to paralysis and death.
Biochemical and Physiological Effects:
N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to have a range of biochemical and physiological effects, depending on the organism and the concentration of the compound. In fungi, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to inhibit the growth and reproduction of cells, leading to cell death. In insects, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to cause paralysis and death by interfering with the nervous system. In mammals, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has not been extensively studied, but it is believed to have low toxicity and minimal side effects.

Advantages and Limitations for Lab Experiments

N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has several advantages for use in lab experiments, including its high degree of purity, stability, and effectiveness against a range of organisms. However, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea also has some limitations, including its limited solubility in water and its potential toxicity to certain organisms.

Future Directions

There are several future directions for the study of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea, including:
1. Further investigation of the mechanism of action of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea in different organisms.
2. Development of new synthesis methods for N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea that are more efficient and cost-effective.
3. Exploration of the potential applications of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea in other fields, such as materials science and biotechnology.
4. Investigation of the potential side effects and toxicity of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea in mammals and other organisms.
5. Development of new formulations of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea that improve its solubility and bioavailability.
Conclusion:
In conclusion, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea is a chemical compound with significant potential for use in various fields, including medicine, agriculture, and materials science. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea and to develop new applications for this promising compound.

Scientific Research Applications

N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has shown promising results as an antifungal agent, with studies demonstrating its effectiveness against a range of fungal species. In agriculture, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been shown to have insecticidal properties, making it a potential candidate for use in pest control. In materials science, N-[3-(1H-imidazol-1-yl)propyl]-N'-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]urea has been investigated for its potential use as a building block for the synthesis of novel materials.